4-methoxy-3-[(3-nitro-1H-pyrazol-1-yl)methyl]benzaldehyde

Specification

• CAS No.: 956440-93-0
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol
• IUPAC Name: 4-methoxy-3-[(3-nitropyrazol-1-yl)methyl]benzaldehyde
• Standard InChI: InChI=1S/C12H11N3O4/c1-19-11-3-2-9(8-16)6-10(11)7-14-5-4-12(13-14)15(17)18/h2-6,8H,7H2,1H3
• Standard InChI Key: KNEGYIQWZRNSIN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C=O)CN2C=CC(=N2)[N+](=O)[O-]
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)CN2C=CC(=N2)[N+](=O)[O-]

Introduction

4-Methoxy-3-[(3-nitro-1H-pyrazol-1-yl)methyl]benzaldehyde is an organic compound with the molecular formula $C_{11}H_{10}N_3O_4$ and a molecular weight of 261.23 g/mol. It features a benzaldehyde core substituted with a methoxy group at the 4-position and a pyrazole moiety functionalized with a nitro group at the 3-position. This compound belongs to the class of heterocyclic aromatic aldehydes, which are widely studied for their chemical reactivity and potential biological activities.

Synthesis and Characterization

Synthesis: The compound can be synthesized via a condensation reaction between 4-methoxybenzaldehyde and a nitro-substituted pyrazole derivative. Typical methods involve the use of mild catalysts to facilitate the formation of the pyrazolylmethyl linkage.

Characterization Techniques:

• NMR Spectroscopy: Proton ($^1H$) and Carbon ($^{13}C$) NMR provide insights into the chemical environment of the aldehyde, methoxy, and pyrazole groups.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy: Identifies functional groups, such as aldehydes (C=O stretch ~1700 cm$^{-1}$) and nitro groups (~1500 cm$^{-1}$).

Potential Applications

The structural features of this compound suggest its utility in various fields:

• Pharmaceutical Research:

  • Pyrazole derivatives are known for their biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

  • The nitro group may enhance its cytotoxic potential against specific cancer cell lines.

• Organic Synthesis:

  • Acts as an intermediate in synthesizing more complex heterocyclic compounds.

  • Can be used to create derivatives with tailored electronic or steric properties.

• Material Science:

  • The conjugated system may enable applications in optoelectronic materials or as precursors for dyes.